Cas no 1805362-58-6 (Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805362-58-6
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4873545
• Update Time: 2025-05-20

Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)8-5(4-14)6(11)3-7(15-8)9(12)13/h3,9H,2,4,14H2,1H3
• InChI Key： LTDRWOPFTXMRAP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C(=O)OCC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate

Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805362-58-6): A Comprehensive Overview

Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805362-58-6, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both amine and carboxylate functional groups, combined with the electron-withdrawing effects of the chloro and difluoromethyl substituents, makes it a promising candidate for further exploration.

The molecular structure of Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring itself is a heterocyclic aromatic compound that often serves as a key pharmacophore in medicinal chemistry. The amine group at the 3-position and the carboxylate ester at the 2-position provide opportunities for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a growing interest in pyridine derivatives due to their wide range of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of substituents in Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable tool for mechanistic studies.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. The amine group can be readily transformed into other functional groups such as sulfonamides, phthalimides, or ureas, which are known to enhance binding affinity and selectivity in drug candidates. Similarly, the carboxylate ester can be hydrolyzed to yield a free carboxylic acid, which can then be further functionalized. These chemical transformations open up numerous possibilities for designing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The presence of two fluorine atoms at the 6-position in Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate not only enhances its metabolic stability but also improves its binding interactions with biological targets. Fluorine atoms are known to modulate electronic properties and can significantly influence the pharmacokinetic profile of drug candidates. This makes fluorinated pyridines particularly attractive for developing next-generation pharmaceuticals.

The chloro substituent at the 4-position also plays a crucial role in determining the reactivity and biological activity of this compound. Chloro groups are often used in medicinal chemistry to introduce electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution or cross-coupling reactions. These reactions are essential for synthesizing more complex molecules and can be leveraged to develop novel drug candidates with improved efficacy and safety profiles.

The synthesis of Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate involves several key steps that highlight the synthetic utility of this compound. The starting materials typically include commercially available pyridine derivatives that undergo sequential functionalization to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine core and introducing the chloro and difluoromethyl groups.

Once synthesized, Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate can be further modified to explore its biological potential. For instance, it can be converted into a sulfonamide derivative by reacting with sulfonyl chlorides or into a phthalimide derivative by reacting with phthaloyl chloride. These modifications have been shown to enhance binding interactions with target proteins and improve drug-like properties.

The potential applications of Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate extend beyond drug development. It can also serve as an intermediate in the synthesis of agrochemicals and specialty chemicals. The versatility of this compound underscores its importance as a building block in organic synthesis and medicinal chemistry.

In conclusion, Ethyl 3-(aminomethyl)-4-chloro-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805362-58-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration, offering opportunities for designing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.